Cas no 378759-86-5 (2-methoxy-N-[(3S)-nonan-3-yl]aniline)

• Product Name: 2-methoxy-N-[(3S)-nonan-3-yl]aniline
• CAS No: 378759-86-5
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• CID: 2847973
• Update Time: 2023-08-10

2-methoxy-N-[(3S)-nonan-3-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[(3S)-nonan-3-yl]aniline
• N-[(S)-1-Ethylheptyl]-2-methoxyaniline

• Inchi： 1S/C16H27NO/c1-4-6-7-8-11-14(5-2)17-15-12-9-10-13-16(15)18-3/h9-10,12-14,17H,4-8,11H2,1-3H3/t14-/m0/s1
• InChI Key： ZNXQEKXOYXPXQJ-AWEZNQCLSA-N
• SMILES： O(C)C1C=CC=CC=1N[C@@H](CC)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 196
• XLogP3: 5.7
• Topological Polar Surface Area: 21.3